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Compound of Interest

Compound Name: 6-Chloro-5-cyanopicolinic acid

Cat. No.: B1424136 Get Quote

For Immediate Release: A Senior Application Scientist's Guide for Researchers, Scientists, and

Drug Development Professionals

6-Chloro-5-cyanopicolinic acid has emerged as a highly versatile and strategically important

chemical intermediate in the fields of pharmaceutical and agrochemical research and

development. Its unique trifunctionalized pyridine scaffold, featuring a reactive chlorine atom, a

synthetically malleable cyano group, and a carboxylic acid handle, offers a powerful platform

for the construction of complex molecular architectures. This guide provides an in-depth

exploration of the reactivity and synthetic applications of this valuable building block, complete

with detailed protocols and mechanistic insights to empower researchers in their synthetic

endeavors.

Core Chemical Attributes and Reactivity Profile
The synthetic potential of 6-Chloro-5-cyanopicolinic acid is rooted in the distinct reactivity of

its three functional groups. Understanding the interplay of these groups is paramount to

designing efficient and selective synthetic transformations.
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Property Value Source

CAS Number 53234-56-3 [1]

Molecular Formula C₇H₃ClN₂O₂ [1]

Molecular Weight 182.57 g/mol [1]

Purity Typically ≥95% [1]

The pyridine ring, being electron-deficient, activates the 6-position towards nucleophilic

aromatic substitution (SNAr), making the chloro group a good leaving group. The cyano and

carboxylic acid groups at the 5- and 2-positions, respectively, further influence the electronic

properties of the ring and offer additional sites for chemical modification.

Application in the Synthesis of Bioactive
Heterocycles: The Pyrido[2,3-d]pyrimidine Core
A prominent application of 6-Chloro-5-cyanopicolinic acid is in the synthesis of pyrido[2,3-

d]pyrimidines, a class of fused heterocyclic compounds with a wide range of biological

activities, including kinase inhibition for cancer therapy.[2][3] The following workflow illustrates a

typical synthetic approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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